5-(2-Chloro-4-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

• IUPAC Name: 5-(2-chloro-4-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
• InChI: InChI=1S/C10H7ClFNO4/c11-7-3-5(12)1-2-6(7)10(8(14)15)4-13-9(16)17-10/h1-3H,4H2,(H,13,16)(H,14,15)
• InChI Key: HGXGQUUHBOGIDI-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1)(C2=C(C=C(C=C2)F)Cl)C(=O)O
• Molecular Formula: C10H7ClFNO4
• Molecular Weight: 259.62 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups. It has a 2-chloro-4-fluorophenyl group, an oxazolidine ring, and a carboxylic acid group. These functional groups could potentially give this compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The presence of the oxazolidine ring, a heterocyclic ring containing nitrogen and oxygen, would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carboxylic acid could potentially engage in acid-base reactions, and the oxazolidine ring might be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups like the carboxylic acid could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Based on its structure, it could potentially be irritating to the skin and eyes, and may be harmful if inhaled or ingested.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise as a pharmaceutical, for example, future studies might focus on optimizing its synthesis, studying its mechanism of action in more detail, or testing its efficacy in clinical trials.